(2-Amino-4-methoxyphenyl)(phenyl)methanone

• CAS No.: 37527-68-7
• Molecular Formula: C14H13NO2
• Molecular Weight: 227.26 g/mol
• IUPAC Name: (2-amino-4-methoxyphenyl)-phenylmethanone
• InChI: InChI=1S/C14H13NO2/c1-17-11-7-8-12(13(15)9-11)14(16)10-5-3-2-4-6-10/h2-9H,15H2,1H3
• InChI Key: GFHWOKUXKUUKQJ-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C(=O)C2=CC=CC=C2)N

Description

“(2-Amino-4-methoxyphenyl)(phenyl)methanone” is a chemical compound with the molecular formula C14H13NO2. It belongs to the class of organic compounds known as aryl-phenylketones.

Synthesis Analysis

The synthesis of similar compounds has been reported via Schiff bases reduction route. A mixture of 4,4’-diaminodiphenyl ether and o-vanillin in methanol was stirred at room temperature for one hour to give an orange precipitate. Then it was filtered and washed with methanol to give the pure imine.

Molecular Structure Analysis

The molecular structures of similar compounds have been reported. They consist of asymmetric units of C16H20N2O and C14H15NO2 in orthorhombic and monoclinic crystal systems, respectively. The 3D structure may be viewed using Java or Javascript.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 227.26. It has a density of 1.161g/cm3. The boiling point is 383.7ºC at 760mmHg.

Future Directions

The reported compounds are important starting material for the synthesis of many compounds such as azo dyes and dithiocarbamate. Therefore, future research could focus on exploring these applications further.

Synthesis routes and methods I

Procedure details

Step D) To a solution of 21.8 g (172 mmol) of m-anisidine in 800 mL of CH2Cl2 cooled to −50° C., was added 172 mL (172 mmol) of 1M BCl3 in heptane over 20 min to produce an amber colored mixture which was stirred 1 h. To this mixture was added 12.2 mL (172 mmol) of AcCl and 22.9 g (172 mmol) of AlCl3. The mixture was allowed to warm to room temperature overnite, poured into ice water, the solution adjusted to pH 9 using 10% aqueous NaOH and was extracted repeatedly using EtOAC. The combined organic extracts were washed with brine, dried (MgSO4), concentrated and the resulting solid recrystallized from the minimal amount of MeOH in CH2Cl2/hexanes (50%) to afford 13.4 g (47%)of slightly impure 2-amino-4-methoxybenzophenone as a crystalline solid. The solid could be taken directly into the next reaction or purified to absolute purity over SiO2 (eluted with 0% to 14% MeOH/CH2Cl2): 1H NMR (500 MHz, CDCl3) δ 2.50 (s, 3H), 3.79 (s, 3H), 6.05 (d, J=2.4 Hz, 1H), 6.21 (dd, J=8.8, 2.4 Hz, 1H), 6.38 (m, 2H), 7.62 (d, J=8.8 Hz, 1H)

Synthesis routes and methods II

Procedure details

A solution of phenylmagnesium bromide (6.75 ml, 3M solution in diethyl ether, 20.2 mmol) in diethyl ether (15 ml) was added dropwise to a solution of 2-amino-4-methoxybenzonitrile (1000 mg, 6.75 mmol) in diethyl ether (20 ml) at 0° C. The resulting suspension was heated to reflux for 2 h. The mixture was then cooled to 0° C. and 2N HCl (40 ml) was added very carefully. After complete addition, the mixture was heated to 55° C. for 2 h. Then 3N NaOH (˜20 ml) was added at 0° C. to adjust the pH to 9. The mixture was extracted with EtOAc and the combined organic extracts were washed with brine, dried with Na2SO4 and evaporated. The remaining residue was purified by column chromatography (silica gel, heptane/EtOAc 85:15-70:30) to afford the title compound (1300 mg, 85%) as yellow solid. MS (ESI): 228.4 (M+H)+.